3-(3-Methylphenyl)-5,5-dioxo-1-prop-2-enyl-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazole-2-thione

• IUPAC Name: 3-(3-methylphenyl)-5,5-dioxo-1-prop-2-enyl-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazole-2-thione
• InChI: InChI=1S/C15H18N2O2S2/c1-3-7-16-13-9-21(18,19)10-14(13)17(15(16)20)12-6-4-5-11(2)8-12/h3-6,8,13-14H,1,7,9-10H2,2H3
• InChI Key: IPVQXIBRDKMCSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C3CS(=O)(=O)CC3N(C2=S)CC=C
• Molecular Formula: C15H18N2O2S2
• Molecular Weight: 322.5 g/mol

Description

Imidazole-2-thiones are a class of compounds that have attracted considerable interest due to their potential applications in the pharmaceutical and chemical industries. They are cyclic analogues of thiourea and have a wide range of potential applications.

Synthesis Analysis

Imidazole-2-thiones can be synthesized from N-heterocyclic carbenes of imidazolium salts. Another method involves the silylation of N,N-dimethylimidazol-2-thione followed by the addition of organochlorosilanes.

Molecular Structure Analysis

The structure of imidazole-2-thiones has been discussed in terms of quantum-chemical calculations, X-ray diffraction data, dipole moments, UV, and IR as well as 1H and 15N NMR spectroscopy.

Chemical Reactions Analysis

Imidazole-2-thiones have been used as starting materials for the preparation of corresponding imidazole-2-thiones and imidazole-2-selenones. They have also been used as ligands in cross-coupling reactions and catalysis.

Physical And Chemical Properties Analysis

Imidazole-2-thiones are typically white or colorless solids that are highly soluble in water and other polar solvents. The properties of imidazole-2-thiones can be tuned by varying the groups attached to the imidazolyl ring.

Scientific Research Applications

Lithium Recovery in Mining

. The use of such imidazole-2-thiones can significantly enhance the efficiency of lithium extraction from mining processes, contributing to the supply of this strategic metal for various industries, including batteries for e-mobility.

Organic Synthesis

Imidazole-2-thiones are valuable in organic synthesis, particularly in the construction of complex molecules with potential pharmacological activities. .

Antimicrobial Agents

Compounds like 3-(3-Methylphenyl)-5,5-dioxo-1-prop-2-enyl-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazole-2-thione have been explored for their antimicrobial properties. .

Corrosion Inhibition

The thione moiety in these compounds can act as an effective corrosion inhibitor, especially in metal processing and preservation. .

Catalysis

Imidazole-2-thiones can function as ligands in catalytic systems, facilitating various chemical reactions. .

DNA Intercalation

Research has indicated that certain imidazole-2-thiones can intercalate into DNA, which is a critical step in the development of anticancer drugs. .

Future Directions

Research in the field of imidazole-2-thiones is ongoing, with new synthetic methods being developed. These compounds have potential applications in various fields, including the pharmaceutical and chemical industries.

Mechanism of Action

Target of Action

Similar compounds, such as imidazole-2-thiones, have been reported to exhibit a broad spectrum of biological activities .

Mode of Action

It’s known that imidazole-2-thiones interact with various biological targets, leading to changes in cellular processes .

Biochemical Pathways

Imidazole-2-thiones and related compounds are known to interact with various biochemical pathways, leading to a range of downstream effects .

Result of Action

Imidazole-2-thiones and related compounds are known to have a range of biological effects, including antimicrobial, antifungal, antithyroid, antioxidant, cardiotonic, antihypertensive, dopamine β-hydroxylase (dbh) inhibitory and anti-hiv properties .

Action Environment

Such factors can significantly impact the effectiveness of similar compounds .